what is the mechanism of action of ZK824859
what is the mechanism of action of ZK824859
An In-depth Technical Guide on the Core Mechanism of Action of ZK824859 (Azetukalner/XEN1101)
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
This technical guide provides a comprehensive overview of the mechanism of action of ZK824859, publicly known as azetukalner and XEN1101. Azetukalner is a novel, potent, and selective positive allosteric modulator of Kv7.2/7.3 voltage-gated potassium channels.[1] Its primary mechanism involves the enhancement of the M-current in neurons, leading to membrane hyperpolarization and stabilization, which in turn reduces neuronal hyperexcitability. This mechanism underlies its therapeutic potential for neurological disorders such as epilepsy.[2] This document details the quantitative data from preclinical studies, outlines the experimental protocols used to derive this data, and provides visual representations of the signaling pathways and experimental workflows.
Core Mechanism of Action
Azetukalner functions as a positive allosteric modulator of the heterotetrameric Kv7.2/7.3 potassium channels, which are fundamental to the regulation of neuronal excitability. The primary consequence of this modulation is the enhancement of the M-current, a non-inactivating, low-threshold potassium current. The key biophysical effects of azetukalner on Kv7.2/7.3 channels are:
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Hyperpolarizing Shift in the Voltage-Dependence of Activation: Azetukalner significantly shifts the voltage required for channel opening to more negative potentials, increasing the probability of the channels being open at the resting membrane potential.[1]
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Slowing of Deactivation Kinetics: The drug prolongs the open state of the channel by slowing its closure upon membrane repolarization.[3]
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Increased Maximal Conductance: Azetukalner can augment the maximal flow of potassium ions through the open channel.[1]
Collectively, these actions potentate the M-current, which acts as a powerful brake on neuronal firing, thereby suppressing the aberrant electrical activity characteristic of seizures.
Quantitative Data
The following tables present a summary of the quantitative data for azetukalner from in vitro and in vivo preclinical studies.
Table 1: In Vitro Potency of Azetukalner (XEN1101) on Kv7 Channel Subtypes
| Channel Subtype | Assay Type | EC₅₀ (nM) |
| Kv7.2/7.3 | K+ Flux Assay | 34 |
| Kv7.2/7.3 | Electrophysiology | 27, 42 |
| Kv7.3/7.5 | Electrophysiology | 94 |
| Kv7.4 | Electrophysiology | 113 |
| [Source:[1][4]] |
Table 2: In Vivo Anticonvulsant Efficacy of Azetukalner (XEN1101)
| Animal Model | Seizure Type | Endpoint | EC₅₀ (Plasma Concentration, nM) |
| Mouse | Maximal Electroshock Seizure (MES) | Protection from tonic hindlimb extension | 220 |
| [Source:[1]] |
Signaling Pathway and Experimental Workflows
Visual diagrams are provided below to illustrate the signaling pathway of azetukalner and the workflows of key experimental protocols.
Caption: Azetukalner's signaling pathway in neurons.
Caption: Workflow for in vitro electrophysiology studies.
Caption: Workflow for the in vivo MES seizure model.
Detailed Experimental Protocols
In Vitro Electrophysiology using Automated Patch Clamp
Objective: To quantify the potency and characterize the biophysical effects of azetukalner on Kv7 channel subtypes.
Methodology:
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Cell Culture: Human Embryonic Kidney (HEK293) cells are stably transfected to express specific human Kv7 channel subunits (e.g., Kv7.2/7.3, Kv7.3/7.5, Kv7.4). Cells are maintained in standard cell culture conditions (37°C, 5% CO₂).
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Electrophysiological Recording: A high-throughput automated patch-clamp system, such as the Sophion Qube 384, is utilized for whole-cell recordings.
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Recording Solutions:
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Internal (Pipette) Solution: Comprises (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES. The pH is adjusted to 7.2 with KOH.
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External (Bath) Solution: Contains (in mM): 145 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. The pH is adjusted to 7.4 with NaOH.
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Voltage-Clamp Protocol:
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The membrane potential is held at -80 mV.
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Currents are elicited by applying a series of depolarizing voltage steps (e.g., for 500 ms (B15284909) in 10 mV increments from -100 mV to +40 mV).
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A subsequent repolarizing step to a negative potential (e.g., -60 mV) is used to measure the tail currents and determine deactivation kinetics.
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Compound Application: Azetukalner, dissolved in the external solution, is applied to the cells in increasing concentrations to establish a dose-response relationship.
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Data Analysis: The recorded current amplitudes are analyzed to calculate the EC₅₀ value. The voltage at which half of the channels are activated (V₁/₂) is determined from the conductance-voltage relationship, and the shift induced by the drug is quantified. Deactivation time constants are derived from the decay of the tail currents.
In Vivo Anticonvulsant Activity in the Maximal Electroshock Seizure (MES) Model
Objective: To evaluate the in vivo efficacy of azetukalner in a model of generalized tonic-clonic seizures.
Methodology:
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Animal Model: Adult male mice (e.g., CF-1 strain) are used for the study.
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Compound Administration: Azetukalner is formulated in an appropriate vehicle and administered orally (p.o.) across a range of doses.
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Seizure Induction: At the time corresponding to the predicted peak plasma concentration of azetukalner, a maximal electroshock (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered through corneal or ear-clip electrodes.
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Primary Endpoint: The primary endpoint is the observation of the tonic hindlimb extension phase of the seizure. The absence of this phase is considered as protection.
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Data Analysis: The percentage of animals protected from tonic hindlimb extension is calculated for each dose group. The plasma concentration of azetukalner at the time of the electroshock is determined, and these data are used to calculate the EC₅₀, which is the plasma concentration required to protect 50% of the animals from the seizure endpoint.[1]
